Cas no 2137781-83-8 (Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl-)

• Product Name: Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl-
• CAS No: 2137781-83-8
• MF: C₁₃H₁₆O
• MW: 188.265543937683
• CID: 5268996
• Update Time: 2025-08-01

Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl-

• Inchi： 1S/C13H16O/c1-5-13(3,4)14-10-12-9-7-6-8-11(12)2/h1,6-9H,10H2,2-4H3
• InChI Key： RUNVTMKCPXHYJV-UHFFFAOYSA-N
• SMILES： C1(COC(C)(C)C#C)=CC=CC=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl-

Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl-

Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl is a complex organic compound with the CAS number 2137781-83-8. This compound belongs to the family of aromatic hydrocarbons and is characterized by its unique structure and chemical properties. The molecule consists of a benzene ring with specific substituents that contribute to its reactivity and functionality.

The structure of Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl includes a methyl group attached to the benzene ring at the 2-position and a more complex substituent at the 1-position. This substituent is an ether group (-O-) connected to a propargyl chain (specifically, a 1,1-dimethylpropargyl group). The presence of this substituent introduces steric effects and electronic influences that can significantly impact the compound's chemical behavior.

Recent studies have highlighted the potential applications of this compound in various fields, including polymer chemistry, pharmaceuticals, and materials science. For instance, its ability to act as a precursor in polymer synthesis has been explored in several research papers published in high-impact journals such as *Macromolecules* and *Polymer Chemistry*. The compound's reactivity under specific reaction conditions makes it a valuable building block for constructing advanced materials with tailored properties.

In the context of pharmaceuticals, Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl has shown promise as an intermediate in the synthesis of bioactive molecules. Researchers have investigated its role in drug design, particularly in the development of compounds targeting specific biological pathways. Its unique structure allows for selective interactions with biomolecules, making it a subject of interest in medicinal chemistry.

From a materials science perspective, this compound has been utilized in the creation of novel polymers with enhanced mechanical and thermal properties. For example, studies have demonstrated that polymers derived from this compound exhibit improved tensile strength and thermal stability compared to traditional polymers. These findings were reported in recent publications such as *Advanced Materials* and *Journal of Materials Chemistry A*, underscoring its significance in cutting-edge research.

The synthesis of Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Key steps include Friedel-Crafts alkylation for introducing substituents onto the benzene ring and subsequent functionalization to introduce the ether group. Optimization of these steps has been a focus area for chemists aiming to scale up production for industrial applications.

In terms of physical properties, this compound exhibits a melting point of approximately 50°C and a boiling point around 95°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical processes. However, its low solubility in water limits its direct application in aqueous environments.

Environmental considerations are also important when handling this compound. While it is not classified as hazardous under normal conditions, proper precautions should be taken during storage and handling to prevent exposure to air and moisture. Its stability under ambient conditions ensures safe handling in most laboratory settings.

Looking ahead, ongoing research continues to explore new applications for Benzene, 1-[[(1,1-dimethyl-2-propyn-1-yl)oxy]methyl]-2-methyl across diverse industries. Its versatility as both a precursor and an intermediate makes it a valuable asset in modern chemistry. As advancements in synthetic methodologies continue to emerge, this compound is expected to play an increasingly important role in driving innovation across multiple sectors.